Cas no 39979-46-9 (1H-Pyrrole-2,5-dione,1,1'-(2,2,4-trimethyl-1,6-hexanediyl)bis-)

1H-Pyrrole-2,5-dione,1,1'-(2,2,4-trimethyl-1,6-hexanediyl)bis- structure
39979-46-9 structure
Product Name:1H-Pyrrole-2,5-dione,1,1'-(2,2,4-trimethyl-1,6-hexanediyl)bis-
CAS No:39979-46-9
MF:C17H22N2O4
MW:318.367584705353
CID:316918
PubChem ID:170261
Update Time:2025-04-19

1H-Pyrrole-2,5-dione,1,1'-(2,2,4-trimethyl-1,6-hexanediyl)bis- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2,5-dione,1,1'-(2,2,4-trimethyl-1,6-hexanediyl)bis-
    • 1-[6-(2,5-dioxopyrrol-1-yl)-3,5,5-trimethylhexyl]pyrrole-2,5-dione
    • 1,1'-(2,2,4-Trimethylhexane-1,6-diyl)bis-1H-pyrrole-2,5-dione
    • 1,6-bismaleimido(2,2,4-trimethyl)hexane
    • 39979-46-9
    • 1H-Pyrrole-2,5-dione, 1,1'-(2,2,4-trimethyl-1,6-hexanediyl)bis-
    • DTXSID20885790
    • EINECS 254-730-1
    • NS00057428
    • 1,6-bismaleimido-2,2,4-trimethylhexane
    • XQCDLHVXAXBMGW-UHFFFAOYSA-N
    • SCHEMBL258452
    • Inchi: 1S/C17H22N2O4/c1-12(8-9-18-13(20)4-5-14(18)21)10-17(2,3)11-19-15(22)6-7-16(19)23/h4-7,12H,8-11H2,1-3H3
    • InChI Key: XQCDLHVXAXBMGW-UHFFFAOYSA-N
    • SMILES: O=C1C=CC(N1CC(C)(C)CC(C)CCN1C(C=CC1=O)=O)=O

Computed Properties

  • Exact Mass: 318.15806
  • Monoisotopic Mass: 318.158
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 568
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 74.8Ų

Experimental Properties

  • Density: 1.216
  • Boiling Point: 476.5°Cat760mmHg
  • Flash Point: 208.2°C
  • Refractive Index: 1.55
  • PSA: 74.76

1H-Pyrrole-2,5-dione,1,1'-(2,2,4-trimethyl-1,6-hexanediyl)bis- Related Literature

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